1-(4-Benzylpiperidin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-(4-benzylpiperidin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H29NO3.ClH/c1-25-21-8-5-9-22(15-21)26-17-20(24)16-23-12-10-19(11-13-23)14-18-6-3-2-4-7-18;/h2-9,15,19-20,24H,10-14,16-17H2,1H3;1H
• InChI Key: GQXWYVZAAWIDJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OCC(CN2CCC(CC2)CC3=CC=CC=C3)O.Cl
• Molecular Formula: C22H30ClNO3
• Molecular Weight: 391.9 g/mol

Description

1-(4-Benzylpiperidin-1-yl)-3-(3-methoxyphenoxy)propan-2-ol hydrochloride, also known as BPPOP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a selective dopamine D3 receptor antagonist that has shown promising results in various studies.

Scientific Research Applications

1. Mechanism of β-O-4 Bond Cleavage During Acidolysis of Lignin Model Compounds

This review discusses the acidolysis mechanism of lignin model compounds in aqueous conditions, highlighting the significance of the presence of γ-hydroxymethyl group and the mechanism contribution under varying conditions (Yokoyama, 2015). Although not directly related to the compound of interest, this study sheds light on the chemical behavior of complex organic structures that could be relevant for understanding similar mechanisms in other compounds.

2. Occurrence, Fate, and Behavior of Parabens in Aquatic Environments

This review addresses the environmental impact of parabens, compounds used as preservatives, focusing on their occurrence, fate, and behavior in aquatic environments (Haman et al., 2015). While not directly applicable, the methodologies and findings might offer insight into environmental studies related to similar compounds.

3. Pharmacological Properties and Clinical Use of Metoclopramide

An extensive review of metoclopramide's pharmacological properties and clinical applications provides insights into its mechanisms of action and therapeutic use (Pinder et al., 2012). Though metoclopramide's chemical structure and application differ significantly from the compound , understanding its research applications could inspire cross-disciplinary scientific inquiries.

4. DNA Minor Groove Binder Hoechst 33258 and its Analogues

This review explores the binding mechanism of Hoechst 33258 to the minor groove of double-stranded B-DNA, highlighting its use in fluorescent DNA staining and potential for rational drug design (Issar & Kakkar, 2013). The study's focus on molecular interaction with DNA might be indirectly relevant to research involving the compound of interest, especially in the context of molecular biology or pharmacology.